N'-(5-chloro-2-ethoxybenzyl)-N,N-dimethyl-1,2-ethanediamine dihydrochloride

• IUPAC Name: N-[(5-chloro-2-ethoxyphenyl)methyl]-N',N'-dimethylethane-1,2-diamine;dihydrochloride
• InChI: InChI=1S/C13H21ClN2O.2ClH/c1-4-17-13-6-5-12(14)9-11(13)10-15-7-8-16(2)3;;/h5-6,9,15H,4,7-8,10H2,1-3H3;2*1H
• InChI Key: GACIKLNMFFOMPC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)Cl)CNCCN(C)C.Cl.Cl
• Molecular Formula: C13H23Cl3N2O
• Molecular Weight: 329.7 g/mol

Description

“N’-(5-chloro-2-ethoxybenzyl)-N,N-dimethyl-1,2-ethanediamine dihydrochloride” is a complex organic compound. It contains functional groups such as an amine, an ether, and a chloro-substituted benzene ring.

Scientific Research Applications

Analysis and Identification

Research has been conducted on various NBOMe derivatives, a class of designer hallucinogenic drugs, which include N-methoxybenzyl-methoxyphenylethylamine derivatives. These substances, often sold on blotter paper, have been analyzed using techniques like Direct Analysis in Real Time AccuTOF™ mass spectrometry and high-performance liquid chromatography triple quadrupole mass spectrometry for identification and quantification (Poklis et al., 2015).

Toxicological and Pharmacological Studies

Studies have focused on the toxicological aspects of N-benzyl substituted phenethylamines like 25C-NBOMe, highlighting their potency and potential health risks. This includes research on their chemistry, pharmacology, toxicology, and the importance of developing analytical methods for determining these derivatives in biological fluids (Nikolaou et al., 2016).

Metabolic and Biochemical Analysis

Research has been conducted on the metabolic profile and pathways of various NBOMe derivatives. These studies are critical for understanding the pharmacokinetics and interactions of these compounds within the human body. For example, the metabolism of 25CN-NBOMe in rats, human liver microsomes, and C. elegans was investigated to understand its metabolic pathways, including monoxide and bis-O-demethylation, hydroxylation, and glucuronidation (Šuláková et al., 2021).

Clinical Implications

Clinical case studies have been documented, such as a case of fatal intoxication due to 25B-NBOMe, providing insights into the clinical and pathophysiological outcomes of NBOMe intake. These studies highlight the dangers of these substances, even at small doses, and the importance of medical awareness and diagnostic methods for intoxication cases (Yoshida et al., 2015).